Cas no 6697-12-7 (N-Hexadecanophenone)

• Product Name: N-Hexadecanophenone
• CAS No: 6697-12-7
• MF: C₂₂H₃₆O
• MW: 316.52064704895
• CID: 506551
• PubChem ID: 87570973
• Update Time: 2025-06-08

N-Hexadecanophenone Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanone,1-phenyl-
• Hexadecanophenone
• 1-phenylhexadecan-1-one
• n-Hexadecanophenone
• Palmitophenone
• Pentadecyl Phenyl Ketone
• 1-Phenyl-1-hexadecanone
• 1-Hexadecanone, 1-phenyl-
• NSC167420
• Hexadecanophenone, 99%
• 1-Phenyl-1-hexadecanone #
• 1-Butoxy-2,5-Epoxypropane
• 4-(4-Hydroxyphenyl)butyricacid
• IIOLAWJMOGLOIB-UHFFFAOYSA-N
• A19084
• D90912
• MFCD00008997
• NSC 167420
• AKOS015912979
• SCHEMBL963796
• H0590
• 6697-12-7
• DTXSID50217181
• 1-phenyl-hexadecan-1-one
• NSC-167420
• FT-0636239
• DB-054977
• N-Hexadecanophenone

• MDL： MFCD00008997
• Inchi： 1S/C22H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-22(23)21-18-15-14-16-19-21/h14-16,18-19H,2-13,17,20H2,1H3
• InChI Key： IIOLAWJMOGLOIB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 316.27700
• Monoisotopic Mass: 316.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 8.9

Experimental Properties

• Color/Form: No data available
• Density: 0.8692
• Melting Point: 58.0 to 61.0 deg-C
• Boiling Point: 248°C/12mmHg(lit.)
• Flash Point: 155.8±8.0 °C
• Refractive Index: 1.4675 (estimate)
• PSA: 17.07000
• LogP: 7.35060
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Hexadecanophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on N-Hexadecanophenone

Chemical Profile of N-Hexadecanophenone (CAS No: 6697-12-7)

N-Hexadecanophenone, identified by the chemical abstracts service number 6697-12-7, is an organic compound belonging to the class of ketones. This molecule, characterized by a hexadecyl (16-carbon) chain attached to a phenyl ring, exhibits unique physicochemical properties that make it of significant interest in various scientific and industrial applications. The structural motif of N-Hexadecanophenone combines the hydrophobicity of the long alkyl chain with the aromatic stability of the phenyl group, endowing it with distinct interactions with biological and synthetic systems.

In recent years, N-Hexadecanophenone has garnered attention in the field of medicinal chemistry due to its potential as a structural scaffold for drug development. The compound's ability to modulate biological pathways stems from its dual functionality—hydrophobic interactions mediated by the hexadecyl group and hydrogen bonding or π-stacking interactions facilitated by the phenyl ring. This duality has been exploited in the design of novel ligands targeting neurological disorders, where precise molecular recognition is paramount.

One of the most compelling applications of N-Hexadecanophenone lies in its role as an intermediate in polymer chemistry. The compound's extended alkyl chain enhances its compatibility with hydrophobic matrices, making it a valuable component in the synthesis of advanced materials such as liquid crystals and high-performance coatings. Additionally, its phenolic moiety allows for further functionalization via oxidation or esterification, broadening its utility in material science.

Recent advancements in spectroscopic techniques have enabled a deeper understanding of N-Hexadecanophenone's behavior in solution and solid states. For instance, nuclear magnetic resonance (NMR) studies have revealed insights into its conformational dynamics, while computational modeling has predicted its interaction energies with various biological targets. These findings are crucial for rationalizing its pharmacological potential and optimizing its synthetic pathways.

The compound's photophysical properties have also been explored in the context of optoelectronic materials. N-Hexadecanophenone exhibits modest fluorescence quantum yields, which can be tuned by substituting aromatic rings or introducing chromophores. Such tunability makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where control over emission wavelengths is essential.

In pharmaceutical research, N-Hexadecanophenone has been investigated as a precursor for bioactive molecules. Its structural framework allows for facile derivatization into compounds with anti-inflammatory, antimicrobial, or even anticancer properties. For example, researchers have synthesized analogs of N-Hexadecanophenone that exhibit inhibitory effects on enzymes implicated in metabolic disorders. These studies underscore the compound's versatility as a chemical probe and drug candidate.

The synthesis of N-Hexadecanophenone typically involves Friedel-Crafts acylation followed by reduction, though alternative methodologies have been reported to improve yield and purity. Advances in catalytic systems, such as transition metal complexes, have streamlined these processes, making large-scale production more feasible. Moreover, green chemistry principles have guided efforts to minimize waste and energy consumption during synthesis.

Industrial applications extend beyond pharmaceuticals and materials science. N-Hexadecanophenone serves as a flavoring agent due to its aromatic profile and is used in fragrances where its long-lasting scent is desirable. Its stability under various conditions also makes it suitable for formulation into cosmetic products where chemical integrity over time is critical.

Regulatory considerations play a significant role in the handling and commercialization of N-Hexadecanophenone. While not classified as hazardous under current guidelines, proper storage conditions—such as temperature control and light protection—are recommended to preserve its efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety across batches.

Future research directions may explore novel derivatives of N-Hexadecanophenone with enhanced bioactivity or improved material properties. For instance, incorporating heterocyclic structures could expand its pharmacological spectrum while maintaining favorable physicochemical characteristics. Similarly, exploring self-assembling aggregates could yield novel supramolecular materials with applications in nanotechnology.